Cas no 108890-73-9 (Ethyl 2-(ethoxycarbonylamino)benzoate)

• Product Name: Ethyl 2-(ethoxycarbonylamino)benzoate
• CAS No: 108890-73-9
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 2868628
• Update Time: 2023-08-10

Ethyl 2-(ethoxycarbonylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(ethoxycarbonylamino)benzoate
• Oprea1_328105
• Ethyl-N-ethoxycarbonyl-o-aminobenzoate
• ethyl 2-(ethoxycarbonyl)phenyl carbamate
• 2-(Ethoxycarbonylamino)benzoic acid ethyl ester
• 2-[(Ethoxycarbonyl)amino]benzoic acid ethyl ester

• Inchi： 1S/C12H15NO4/c1-3-16-11(14)9-7-5-6-8-10(9)13-12(15)17-4-2/h5-8H,3-4H2,1-2H3,(H,13,15)
• InChI Key： DXRJBKGKGDZKBN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1NC(=O)OCC)=O

Computed Properties

• Exact Mass: 237.10010796 g/mol
• Monoisotopic Mass: 237.10010796 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.599
• Molecular Weight: 237.25